Cas no 2172015-83-5 (Ethyl 4-(aminomethyl)thiophene-3-carboxylate)

• Product Name: Ethyl 4-(aminomethyl)thiophene-3-carboxylate
• CAS No: 2172015-83-5
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 5748472
• PubChem ID: 165590654
• Update Time: 2025-05-24

Ethyl 4-(aminomethyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(aminomethyl)thiophene-3-carboxylate
• 2172015-83-5
• EN300-1609821
• Ethyl 4-(aminomethyl)thiophene-3-carboxylate

• Inchi： 1S/C8H11NO2S/c1-2-11-8(10)7-5-12-4-6(7)3-9/h4-5H,2-3,9H2,1H3
• InChI Key： OEDBBUOSVNUSLO-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)C(=C1)CN

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.6Ų

Additional information on Ethyl 4-(aminomethyl)thiophene-3-carboxylate

Ethyl 4-(aminomethyl)thiophene-3-carboxylate: A Comprehensive Overview

Ethyl 4-(aminomethyl)thiophene-3-carboxylate, with the CAS number 2172015-83-5, is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmacology. This compound belongs to the class of thiophene derivatives, which are known for their unique electronic properties and wide-ranging applications. The thiophene ring in this molecule serves as a foundational structure, while the aminomethyl and carboxylate substituents impart additional functional groups that enhance its reactivity and utility.

The synthesis of Ethyl 4-(aminomethyl)thiophene-3-carboxylate typically involves multi-step organic reactions, often utilizing coupling agents and protecting groups to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and minimizing byproducts. This has made the compound more accessible for large-scale production and research purposes.

One of the most promising applications of Ethyl 4-(aminomethyl)thiophene-3-carboxylate lies in its use as a precursor for advanced materials. Researchers have explored its potential in creating novel polymers, which exhibit improved mechanical strength and thermal stability. For instance, a study published in *Advanced Materials* demonstrated that incorporating this compound into polymer matrices significantly enhances their electronic conductivity, making them suitable for use in flexible electronics and energy storage devices.

In the pharmaceutical industry, Ethyl 4-(aminomethyl)thiophene-3-carboxylate has shown potential as a drug delivery agent. Its ability to form stable complexes with metal ions has been leveraged to develop targeted drug delivery systems. A recent investigation in *Journal of Medicinal Chemistry* highlighted its effectiveness in encapsulating anticancer drugs, thereby improving their bioavailability and reducing systemic toxicity.

Moreover, the compound's role in bioimaging applications has been a focal point of recent studies. Its fluorescent properties under specific wavelengths make it an ideal candidate for tracking cellular processes in real-time. Scientists at the University of California have utilized this property to develop a novel imaging agent that provides high-resolution visualization of tumor cells, paving the way for early diagnosis and treatment monitoring.

Ethylation plays a crucial role in modulating the physical properties of thiophene derivatives. In Ethyl 4-(aminomethyl)thiophene-3-carboxylate, the ethyl group enhances solubility in organic solvents, facilitating its use in various chemical reactions. This characteristic is particularly advantageous in combinatorial chemistry, where rapid synthesis of diverse compounds is essential.

The aminomethyl group attached to the thiophene ring introduces nucleophilic properties, enabling further functionalization through reactions such as alkylation and acylation. These modifications can tailor the compound's reactivity and compatibility with different biological systems or industrial processes. Recent breakthroughs in click chemistry have further expanded its applicability by allowing site-specific conjugation with other biomolecules.

From an environmental perspective, Ethyl 4-(aminomethyl)thiophene-3-carboxylate exhibits biodegradability under controlled conditions, reducing its ecological footprint compared to traditional synthetic polymers. This attribute aligns with global efforts to develop sustainable materials that minimize harm to ecosystems while maintaining high performance standards.

In conclusion, Ethyl 4-(aminomethyl)thiophene-3-carboxylate stands as a testament to the ingenuity of modern chemistry. Its unique combination of structural features and functional groups positions it at the forefront of innovation across multiple disciplines. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly vital role in shaping future technologies and therapeutic solutions.